3-(Acetamido(carboxy)methyl)benzoic acid
Overview
Description
3-(Acetamido(carboxy)methyl)benzoic acid, commonly known as N-Acetylanthranilic acid (NAA), is a white crystalline powder with a molecular weight of 223.22 g/mol. It is a derivative of anthranilic acid and is widely used in scientific research for its various applications.
Mechanism of Action
3-(Acetamido(carboxy)methyl)benzoic acid is known to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting COX enzymes, this compound can help reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have antioxidant properties, which can help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
3-(Acetamido(carboxy)methyl)benzoic acid is a widely used compound in scientific research due to its various applications. It is readily available and relatively inexpensive. However, it has some limitations, such as its low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for the use of 3-(Acetamido(carboxy)methyl)benzoic acid in scientific research. One potential direction is the development of new pharmaceuticals based on this compound. Another potential direction is the use of this compound as a precursor for the synthesis of new dyes and pigments. Additionally, the antioxidant properties of this compound could be further explored for potential applications in the field of medicine.
Synthesis Methods
3-(Acetamido(carboxy)methyl)benzoic acid can be synthesized through the reaction of anthranilic acid with acetic anhydride and sodium acetate. The reaction takes place in the presence of a catalyst, such as sulfuric acid, and is followed by hydrolysis to yield this compound.
Scientific Research Applications
3-(Acetamido(carboxy)methyl)benzoic acid is widely used in scientific research for its various applications. It is commonly used as a starting material for the synthesis of various pharmaceuticals, such as analgesics, anti-inflammatory drugs, and antipyretics. It is also used as a precursor for the synthesis of dyes, pigments, and agrochemicals.
properties
IUPAC Name |
3-[acetamido(carboxy)methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO5/c1-6(13)12-9(11(16)17)7-3-2-4-8(5-7)10(14)15/h2-5,9H,1H3,(H,12,13)(H,14,15)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFBVXWHKXNCYJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(C1=CC(=CC=C1)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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